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Global Consumption of Fluconazole (2008-2018)

The table below summarizes the consumption trend of systemic antifungal agents, with specific data for

fluconazole, across 65 middle- and high-income countries from 2008 to 2018. Consumption is measured in

Defined Daily Dose (DDD) per 1000 inhabitants per day, the standard metric for comparing drug

utilization [1].

Year
Overall Antifungal
Consumption (DDD/1000
inhabitants/day)

Fluconazole Consumption
(DDD/1000 inhabitants/day)

Compound Annual
Growth Rate (CAGR) for
Fluconazole

2008 0.50 0.144 ---

2018 0.92 0.230 4.77% (2008-2018)

Key insights from the data include [1]:

Overall Growth: Global consumption of systemic antifungal agents increased significantly, with a
CAGR of 6.2%. Fluconazole consumption contributed to this trend, growing at a CAGR of 4.77%.

Country Income-Level Disparity: High-income countries were the major consumers of antifungal
agents, though their consumption saw a gradual decline in recent years. In contrast, consumption in

middle-income countries increased over the period.
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Regional Variation: In 2018, total antifungal consumption across the studied countries ranged from

0.03 DDD/1000 inhabitants/day in the Philippines to 3.37 DDD/1000 inhabitants/day in Belgium,
indicating substantial variation in usage patterns.

Methodological Overview of the Primary Study

The core data presented comes from a study that used a standardized methodology to ensure comparability

across countries and over time [1].

Data Source: The analysis used sales data from the IQVIA-multinational integrated data analysis
system (MIDAS) database. This database collects information from wholesalers on the volume of
oral and parenteral antifungal formulations sold in both retail and hospital pharmacy sectors.

Consumption Metric: The volume of antifungals sold was converted into Defined Daily Doses
(DDD), a technical unit assigned by the World Health Organization (WHO). Consumption was then

standardized as DDD per 1000 inhabitants per day to facilitate comparison.
Geographical and Temporal Scope: The study included 27 middle-income and 38 high-income

countries, covering an 11-year period from January 2008 to December 2018.
Statistical Analysis: Trends were characterized using the Compound Annual Growth Rate
(CAGR) and assessed for statistical significance using the Mann-Kendall test.

This workflow illustrates the process from raw data collection to the final trend analysis:
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Regional and Clinical Context

Country-Specific Data: A study from Lebanon, a middle-income country, illustrated the local
consumption trends. It found that community consumption of antifungals increased by approximately

18.64% between 2004 and 2018, with fluconazole being the most consumed antifungal agent,
constituting 20.99% of the total DDDs over the 14-year period [2].

Link to Antifungal Resistance: The increase in fluconazole consumption is clinically significant due
to its direct link with emerging resistance. Research indicates that rising fluconazole use in a hospital

setting was followed by a documented increase in fluconazole-resistant Candida parapsilosis
isolates. A key resistance mechanism identified is the Y132F substitution in the Erg11 gene [3].

Current R&D Landscape: While your focus is on historical data, it's noteworthy that the WHO has
published a 2025 report analyzing the pipeline of antifungal agents in clinical and preclinical

development, highlighting the ongoing global effort to address fungal infections [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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